Cas no 1805633-80-0 (6-Fluoro-4-(trifluoromethyl)nicotinonitrile)

• Product Name: 6-Fluoro-4-(trifluoromethyl)nicotinonitrile
• CAS No: 1805633-80-0
• MF: C₇H₂F₄N₂
• MW: 190.097795009613
• CID: 4903550
• Update Time: 2025-10-28

6-Fluoro-4-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-(trifluoromethyl)nicotinonitrile

• Inchi： 1S/C7H2F4N2/c8-6-1-5(7(9,10)11)4(2-12)3-13-6/h1,3H
• InChI Key： FKDJVLHWHJFKEQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=CC=1C#N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 6-Fluoro-4-(trifluoromethyl)nicotinonitrile

Research Brief on 6-Fluoro-4-(trifluoromethyl)nicotinonitrile (CAS: 1805633-80-0): Recent Advances and Applications

6-Fluoro-4-(trifluoromethyl)nicotinonitrile (CAS: 1805633-80-0) is a fluorinated nicotinonitrile derivative that has recently gained significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and metabolic disorders. Recent studies have highlighted its potential in the development of novel therapeutic agents, owing to its unique chemical properties and versatility in structural modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 6-Fluoro-4-(trifluoromethyl)nicotinonitrile as a precursor for the synthesis of potent and selective kinase inhibitors. The study demonstrated that the trifluoromethyl and fluoro substituents on the pyridine ring significantly enhance the binding affinity of the resulting compounds to target kinases, while the nitrile group provides a handle for further functionalization. The lead compounds derived from this scaffold showed promising activity against several cancer cell lines, with IC50 values in the low nanomolar range.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, focused on the metabolic stability and pharmacokinetic properties of derivatives based on 6-Fluoro-4-(trifluoromethyl)nicotinonitrile. The researchers found that the fluorination pattern on the pyridine ring not only improved the compounds' metabolic stability but also enhanced their blood-brain barrier permeability, making them potential candidates for central nervous system (CNS) disorders. This finding opens new avenues for the development of drugs targeting neurological conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 6-Fluoro-4-(trifluoromethyl)nicotinonitrile has also been a subject of recent optimization efforts. A 2024 paper in Organic Process Research & Development described a scalable and cost-effective synthesis route for this compound, starting from commercially available materials. The new protocol features improved yields (up to 85%) and reduced environmental impact through the use of greener solvents and catalysts. This advancement is particularly important for the industrial-scale production of this valuable building block.

From a structural perspective, computational studies have shed light on the unique electronic properties of 6-Fluoro-4-(trifluoromethyl)nicotinonitrile. Density functional theory (DFT) calculations reveal that the electron-withdrawing effects of the fluoro and trifluoromethyl groups create a distinct electronic profile that favors interactions with biological targets. These insights are guiding the rational design of new derivatives with optimized pharmacological properties.

Looking forward, 6-Fluoro-4-(trifluoromethyl)nicotinonitrile continues to be a focus of research in multiple therapeutic areas. Current investigations are exploring its potential in antiviral drug development, particularly against emerging RNA viruses. Preliminary results suggest that derivatives of this scaffold may interfere with viral replication machinery, offering a new approach to combat infectious diseases. As research progresses, we anticipate seeing more clinical candidates emerging from this versatile chemical platform.